1-({1-[(5-chloro-2-ethoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)-4-methylpiperazine

• IUPAC Name: [1-(5-chloro-2-ethoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H28ClN3O4S/c1-3-27-17-5-4-16(20)14-18(17)28(25,26)23-8-6-15(7-9-23)19(24)22-12-10-21(2)11-13-22/h4-5,14-15H,3,6-13H2,1-2H3
• InChI Key: FWGWKABIBCYMJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCC(CC2)C(=O)N3CCN(CC3)C
• Molecular Formula: C19H28ClN3O4S
• Molecular Weight: 430.0 g/mol

Description

Arylpiperazine derivatives, similar to the specified compound, are of significant interest in the development of new materials and pharmaceuticals due to their unique structural features and versatile chemical properties. These compounds often serve as key intermediates or active pharmaceutical ingredients in the development of drugs targeting various receptors in the human body, such as serotonin receptors.

Synthesis Analysis

The synthesis of arylpiperazine derivatives typically involves multi-step organic reactions, starting from basic piperazine or phenylpiperazine compounds. A common approach includes the coupling of halogenated phenyl compounds with piperazine under controlled conditions, followed by further modifications like N-alkylation, sulfonylation, or carbonylation to introduce specific functional groups that define the final compound's properties and biological activity (Karolak‐Wojciechowska et al., 2010).

Molecular Structure Analysis

The molecular structure of arylpiperazine derivatives is characterized by the presence of one or more piperazine rings, often substituted with various functional groups that can form hydrogen bonds and other non-covalent interactions. These interactions can significantly influence the compound's three-dimensional conformation and, consequently, its interaction with biological targets (Revathi et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could potentially be very broad, depending on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.